Cas no 1261913-68-1 (2-Chloro-4-(2,3-dichlorophenyl)benzoic acid)

• Product Name: 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid
• CAS No: 1261913-68-1
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• MDL: MFCD18321824
• CID: 2621958
• PubChem ID: 53227659
• Update Time: 2025-05-20

2-Chloro-4-(2,3-dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid, 95%
• MFCD18321824
• 2',3,3'-Trichloro[1,1'-biphenyl]-4-carboxylic acid
• 1261913-68-1
• DTXSID80691192
• 2-CHLORO-4-(2,3-DICHLOROPHENYL)BENZOIC ACID
• 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid

• MDL： MFCD18321824
• Inchi： 1S/C13H7Cl3O2/c14-10-3-1-2-8(12(10)16)7-4-5-9(13(17)18)11(15)6-7/h1-6H,(H,17,18)
• InChI Key： ZLEXGMWBTLGVAA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C(=O)O)=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 299.951163Da
• Monoisotopic Mass: 299.951163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid

Introduction to 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid (CAS No. 1261913-68-1) and Its Emerging Applications in Chemical Biology

2-Chloro-4-(2,3-dichlorophenyl)benzoic acid, identified by the Chemical Abstracts Service registry number CAS No. 1261913-68-1, is a halogenated benzoic acid derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, characterized by the presence of two chlorine atoms at the 2 and 3 positions of the phenyl ring and another chlorine substituent at the 4 position of the benzoic acid moiety, exhibits distinct electronic and steric characteristics that make it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid contributes to its reactivity and interaction with biological targets. The electron-withdrawing nature of the chlorine atoms enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions and enabling further derivatization for drug development. Additionally, the rigid planar structure of the benzoic acid core provides a stable framework for binding to biological macromolecules, such as enzymes and receptors.

In recent years, 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid has been explored in various research avenues, particularly in the development of novel therapeutic agents. Its halogenated aromatic system makes it a promising candidate for modulating enzyme activity and inhibiting pathogenic processes. For instance, studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of multiple chlorine atoms enhances its binding affinity to these enzymes, potentially leading to more potent and selective inhibition compared to non-halogenated analogs.

Moreover, 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid has been investigated for its antimicrobial properties. The halogen substituents disrupt bacterial cell membranes by interacting with lipid bilayers, leading to increased permeability and cell death. This mechanism has been particularly effective against Gram-negative bacteria, which often exhibit resistance to conventional antibiotics. Preliminary studies have shown that derivatives of this compound exhibit promising activity against multidrug-resistant strains, highlighting its potential as a novel antimicrobial agent.

The compound's utility extends beyond antimicrobial applications. Researchers have also explored its role in cancer therapy, where it has been shown to induce apoptosis in certain cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. The chlorinated aromatic ring interacts with transcription factors and kinases, disrupting oncogenic signaling networks and promoting cancer cell death. These findings have opened new avenues for developing targeted therapies against various types of cancer.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins with high affinity, suggesting its potential as a lead compound for drug design. These studies have also identified key amino acid residues critical for binding, providing insights into optimizing the compound's pharmacokinetic properties.

The synthesis of 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid has been refined through multiple methodologies, including Friedel-Crafts alkylation followed by chlorination reactions. Advances in green chemistry principles have led to more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. These environmentally friendly approaches align with the growing emphasis on sustainable practices in pharmaceutical research.

In conclusion, 2-Chloro-4-(2,3-dichlorophenyl)benzoic acid (CAS No. 1261913-68-1) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents with applications ranging from antimicrobial treatments to cancer therapy. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.